Cas no 214701-49-2 (1-(5-Bromopyridin-2-yl)ethanone)

• Product Name: 1-(5-Bromopyridin-2-yl)ethanone
• CAS No: 214701-49-2
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD04974523
• CID: 66898
• PubChem ID: 23145345
• Update Time: 2025-07-01

1-(5-Bromopyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-bromopyridine
• 1-(5-Bromopyridin-2-yl)ethanone
• 1-(5-Bromo-2-pyridyl)ethanone
• 1-(5-bromo-pyridin-2-yl)ethanone
• 1-(5-BROMO-PYRIDIN-2-YL)-ETHANONE
• 5-Bromo-2-acetopyridine
• 5-Bromo-2-Acetylpyridine
• J-400232
• AM20050947
• 1-(5-bromopyridin-2-yl) ethanone
• CS-W003223
• 3-BROMO-6-ACETYLPYRIDINE
• SCHEMBL471438
• Ethanone, 1-(5-bromo-2-pyridinyl)-
• AC-22884
• IDZRAUUUHXQGKC-UHFFFAOYSA-N
• 214701-49-2
• AKOS015837728
• MFCD04974523
• FT-0649143
• A4623
• SY028282
• 1-(5-BROMO-(PYRIDIN-2-YL))-ETHANONE
• EN300-103601
• AB21518
• 1-(5-bromopyridin-2-yl)ethan-1-one
• W-205522
• 1-(5-BROMO-2-PYRIDINYL)ETHANONE
• DTXSID90630971
• FS-2430
• (5-bromopyridin-2-yl)ethanone
• DB-005052
• 1-(5-Bromopyridin-2-yl)ethanone; 2-Acetyl-5-bromopyridine

• MDL： MFCD04974523
• Inchi： 1S/C7H6BrNO/c1-5(10)7-3-2-6(8)4-9-7/h2-4H,1H3
• InChI Key： IDZRAUUUHXQGKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 198.96300
• Monoisotopic Mass: 198.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.534
• Melting Point: Not available
• Boiling Point: 257.2°C at 760 mmHg
• Flash Point: 109.4 °C
• PSA: 29.96000
• LogP: 2.04670
• Vapor Pressure: Not available

1-(5-Bromopyridin-2-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromopyridin-2-yl)ethanone

Professional Introduction to 1-(5-Bromopyridin-2-yl)ethanone (CAS No. 214701-49-2)

1-(5-Bromopyridin-2-yl)ethanone, with the chemical formula C₈H₆BrNO, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a brominated pyridine ring and an acetyl group provides a unique platform for further functionalization, enabling the development of novel compounds with potential therapeutic applications.

The CAS No. 214701-49-2 uniquely identifies this molecule in scientific literature and databases, facilitating precise referencing and research continuity. As a key building block, 1-(5-Bromopyridin-2-yl)ethanone is frequently utilized in medicinal chemistry to construct more complex scaffolds. Its reactivity allows for modifications such as nucleophilic substitution, condensation reactions, and cross-coupling processes, making it indispensable in synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in interest for pyridine derivatives due to their broad spectrum of biological activities. The bromine substituent at the 5-position of the pyridine ring enhances the electrophilicity of the molecule, making it an attractive candidate for further derivatization. This property has been exploited in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting specific enzymes involved in cancer pathways.

One notable application of 1-(5-Bromopyridin-2-yl)ethanone is in the synthesis of substituted pyridine-based compounds that exhibit potent antimicrobial properties. Researchers have leveraged its structural framework to create derivatives with enhanced efficacy against resistant bacterial strains. The acetyl group at the 2-position provides a site for further chemical manipulation, allowing for the introduction of additional functional groups that can modulate binding affinity and pharmacokinetic profiles.

The agrochemical sector has also benefited from the utility of 1-(5-Bromopyridin-2-yl)ethanone as a precursor in developing novel pesticides and herbicides. Its ability to undergo diverse chemical transformations enables the creation of compounds that can interact with biological targets in plants and pests, offering new solutions to agricultural challenges. Recent studies have highlighted its role in generating pyridine-based herbicides that exhibit selective toxicity, minimizing environmental impact while maximizing crop protection.

From a synthetic chemistry perspective, 1-(5-Bromopyridin-2-yl)ethanone serves as a cornerstone in multi-step organic synthesis. Its compatibility with various reaction conditions and its ability to form stable intermediates make it a preferred choice for chemists exploring new synthetic routes. Advances in catalytic methods have further expanded its utility, allowing for more efficient and sustainable production processes.

The compound's significance extends beyond academic research; it has practical implications in drug discovery pipelines. Pharmaceutical companies often screen such intermediates to identify lead compounds with promising therapeutic potential. The structural motifs present in 1-(5-Bromopyridin-2-yl)ethanone are frequently found in approved drugs, underscoring its relevance in modern medicinal chemistry.

Looking ahead, the demand for specialized intermediates like 1-(5-Bromopyridin-2-yl)ethanone is expected to grow as research continues to uncover new applications. The development of innovative synthetic methodologies will further enhance its accessibility and utility, driving progress across multiple scientific disciplines. Collaborative efforts between academia and industry will be crucial in harnessing its full potential.

In conclusion, 1-(5-Bromopyridin-2-yl)ethanone (CAS No. 214701-49-2) is a multifaceted compound with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel biologically active molecules. As scientific understanding evolves, so too will the applications and significance of this remarkable compound.